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Compound of Interest

Compound Name: Nifoxipam

cat. No.: B1621971

An In-Depth Technical Guide to Nifoxipam: Chemical Identifiers, and Analytical Methodologies

Nifoxipam, a derivative of the benzodiazepine class of compounds, has garnered attention
within the scientific community for its potent sedative and anxiolytic properties.[1] Known
chemically as 5-(2-fluorophenyl)-3-hydroxy-7-nitro-1,3-dihydro-1,4-benzodiazepin-2-one, it is
also recognized as an active metabolite of flunitrazepam.[2][3] This guide provides a
comprehensive overview of Nifoxipam's chemical identifiers, and available details on its
analytical detection.

Core Chemical Identifiers

A clear and precise identification of a chemical compound is fundamental for research and
development. The following table summarizes the key chemical identifiers for Nifoxipam.
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Identifier Data

CAS Number 74723-10-7[3][4][51[6][71[8]1[9]
5-(2-fluorophenyl)-3-hydroxy-7-nitro-1,3-dihydro-

IUPAC Name ( pheny) Y Y Y
1,4-benzodiazepin-2-one[4]

Chemical Formula C1sH10FN3O4[4][5][6][71[8]1[9][10]

Molecular Weight 315.26 g/mol [4][6][71[9][11]

PubChem CID 3058221[2][6]
0O=C1C(O)N=C(C2=CC=CC=C2F)C3=CC(--

SMILES
INVALID-LINK--=0)=CC=C3N1[6][8]

InChl Key UHFIFTRHLBAWGY-UHFFFAOY SA-N[5][6][8]

Synonyms 3-hydroxydesmethylflunitrazepam, DP 370[6][9]

Analytical Methodologies

The detection and quantification of Nifoxipam and its metabolites in biological matrices are
crucial for forensic and research purposes. Liquid chromatography coupled with mass
spectrometry (LC-MS) is the predominant analytical approach.[11]

Liquid Chromatography-High-Resolution Mass
Spectrometry (LC-HRMS) for Urine Analysis

A common method for the detection of Nifoxipam and other designer benzodiazepines in urine
involves LC-HRMS.[11]

Sample Preparation:

e To 50 pL of a urine sample, add 170 uL of an internal standard working solution and 30 pL of
a [3-glucuronidase solution in a 96-well plate.[11]

» Gently shake the plate for 30 seconds.[11]

¢ Incubate at room temperature (20°C) for 20 minutes.[11]
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e The sample is then ready for direct injection into the LC-HRMS system.[11]

LC-HRMS System Parameters:

Mobile Phase A: 10 mmol/L agueous ammonium formate with 0.005% formic acid (pH 4.8).
[11]

e Mobile Phase B: 10 mmol/L ammonium formate in a 10:90 (v:v) mixture of Milli-Q water and
methanol with 0.005% formic acid.[11]

e Flow Rate: 0.5 mL/min.[11]
e Mass Spectrometry Mode: Positive electrospray ionization.[11]
» Screening Method Gradient: A gradient is run for 3.5 minutes.[11]

» Confirmation Method Gradient: For positive samples, a confirmation is performed using a
4.5-minute gradient with the mass spectrometer in parallel reaction monitoring (PRM) mode.
[11]

Studies have shown that Nifoxipam is extensively metabolized, with the primary urinary
metabolites being the 7-acetamino metabolite and a glucuronic acid conjugate of the parent
compound.[1] Therefore, analytical methods should target these metabolites for reliable
detection of Nifoxipam use.[1]

Logical Relationship of Nifoxipam and its
Metabolites

The following diagram illustrates the metabolic pathway of Nifoxipam, highlighting its
relationship to its parent compound, flunitrazepam, and its major metabolites identified in urine.

7-Acetamino-Nifoxipam
(Major Urinary Metabolite)

Acetylation

Nitro Reduction P 7-Amino-Nifoxipam

Demethylation &
Flunitrazepam 3-Hydroxylation Nifoxipam
Glucuronidation Nifoxipam-Glucuronide
(Major Urinary Metabolite)
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Metabolic pathway of Nifoxipam.

Experimental Workflow for LC-HRMS Detection

The diagram below outlines a typical workflow for the detection and confirmation of Nifoxipam
in urine samples using LC-HRMS.
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Workflow for Nifoxipam detection by LC-HRMS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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